1-Chloro-2-cyclopropoxy-4-methylbenzene

• Molecular Formula: C10H11ClO
• Molecular Weight: 182.64 g/mol
• IUPAC Name: 1-chloro-2-cyclopropyloxy-4-methylbenzene
• InChI: InChI=1S/C10H11ClO/c1-7-2-5-9(11)10(6-7)12-8-3-4-8/h2,5-6,8H,3-4H2,1H3
• InChI Key: CJAHPARCVYXMCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)Cl)OC2CC2

Description

1-Chloro-2-cyclopropoxy-4-methylbenzene is a substituted benzene derivative featuring a chlorine atom at position 1, a cyclopropoxy group (cyclopropane ether) at position 2, and a methyl group at position 4. Its molecular formula is C₁₀H₁₁ClO, and its structure combines halogen, ether, and alkyl functionalities.

Preparation Methods

The synthesis of 1-Chloro-2-cyclopropoxy-4-methylbenzene can be achieved through several routes. One common method involves the electrophilic aromatic substitution of a benzene derivative. . Industrial production methods often involve similar electrophilic aromatic substitution reactions, optimized for large-scale synthesis.

Chemical Reactions Analysis

1-Chloro-2-cyclopropoxy-4-methylbenzene undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be replaced by other nucleophiles in nucleophilic aromatic substitution reactions. Common reagents include sodium methoxide or potassium tert-butoxide.

Oxidation Reactions: The methyl group can be oxidized to a carboxylic acid using strong oxidizing agents like potassium permanganate.

Reduction Reactions: The compound can be reduced using hydrogen gas in the presence of a palladium catalyst to remove the chlorine atom.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the methyl group yields 1-chloro-2-cyclopropoxy-4-benzoic acid.

Scientific Research Applications

1-Chloro-2-cyclopropoxy-4-methylbenzene has several applications in scientific research:

Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules.

Biology: It is used in the study of enzyme interactions and metabolic pathways involving chlorinated aromatic compounds.

Medicine: Research explores its potential as a precursor for pharmaceutical compounds.

Industry: It is utilized in the production of agrochemicals and dyes.

Mechanism of Action

The mechanism by which 1-Chloro-2-cyclopropoxy-4-methylbenzene exerts its effects involves its interaction with specific molecular targets. The chlorine atom and cyclopropoxy group influence the compound’s reactivity and binding affinity to various enzymes and receptors. These interactions can modulate biochemical pathways, leading to desired effects in biological systems .

Comparison with Similar Compounds

1-Chloro-3-isopropyl-4-methylbenzene (CAS 20068-14-8)

• Molecular Formula : C₁₀H₁₃Cl
• Substituents : Chloro (position 1), isopropyl (position 3), methyl (position 4).
• Key Differences :
  • Functional Groups : Replaces the cyclopropoxy group with an isopropyl substituent. The absence of an oxygen atom reduces polarity compared to the target compound.
  • Reactivity : The isopropyl group is less strained than cyclopropoxy, likely enhancing stability under thermal or acidic conditions.
  • Synthesis : Likely synthesized via Friedel-Crafts alkylation or halogenation, whereas the cyclopropoxy group in the target compound may require specialized etherification or cyclopropane ring formation.
• Applications : Listed as a commercial chemical intermediate, suggesting industrial use in bulk synthesis .

1-(1-Chloropropan-2-yl)-4-methylbenzene (CAS 826-00-6)

• Molecular Formula : C₁₀H₁₁Cl
• Substituents : Chlorinated propyl chain (position 1), methyl (position 4).
• Key Differences :
  • Chlorine Position : Chlorine is on a branched alkyl chain rather than directly on the aromatic ring, altering electronic effects (inductive vs. resonance).
  • Polarity : The lack of an ether group reduces hydrophilicity compared to the target compound.
  • Reactivity : The chlorinated alkyl chain may undergo nucleophilic substitution more readily than the cyclopropoxy ether.
• Applications: No specific data provided, but chlorinated alkylbenzenes are common in polymer or surfactant synthesis .

Comparative Data Table

Compound Name	CAS	Formula	Substituents (Positions)	Key Features
1-Chloro-2-cyclopropoxy-4-methylbenzene	Not provided	C₁₀H₁₁ClO	Cl (1), cyclopropoxy (2), CH₃ (4)	Oxygen-containing strained ring
1-Chloro-3-isopropyl-4-methylbenzene	20068-14-8	C₁₀H₁₃Cl	Cl (1), isopropyl (3), CH₃ (4)	Bulky alkyl group, no oxygen
1-(1-Chloropropan-2-yl)-4-methylbenzene	826-00-6	C₁₀H₁₁Cl	Cl-CH(CH₃)- (1), CH₃ (4)	Chlorinated alkyl chain, no ether

Research Findings and Structural Implications

• In contrast, the isopropyl group in 1-Chloro-3-isopropyl-4-methylbenzene is electron-donating, deactivating the ring . The chlorinated propyl chain in 1-(1-Chloropropan-2-yl)-4-methylbenzene exerts inductive electron withdrawal but lacks resonance effects due to its position on the alkyl chain .
• Steric and Solubility Considerations: The cyclopropoxy group’s small, rigid structure reduces steric hindrance compared to isopropyl, which may improve reactivity in crowded synthetic environments. The oxygen atom in the target compound likely increases water solubility relative to the nonpolar isopropyl and chlorinated alkyl analogs.
• Stability and Reactivity: Cyclopropane rings are prone to ring-opening reactions under acidic or oxidative conditions, whereas isopropyl and chlorinated alkyl groups are more inert.